Cas no 2140264-57-7 (methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride)

• Product Name: methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride
• CAS No: 2140264-57-7
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD28892087
• CID: 4641397
• Update Time: 2025-11-01

methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-methyl 2-methylmorpholine-3-carboxylate HCl
• methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride

• MDL： MFCD28892087
• Inchi： 1S/C7H13NO3.ClH/c1-5-6(7(9)10-2)8-3-4-11-5;/h5-6,8H,3-4H2,1-2H3;1H/t5-,6+;/m1./s1
• InChI Key： MKEFQXMASBWRKS-IBTYICNHSA-N
• SMILES： C([C@H]1NCCO[C@@H]1C)(=O)OC.Cl

Additional information on methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride

Comprehensive Overview of Methyl (2R,3S)-2-Methyl-3-Morpholinecarboxylate Hydrochloride (CAS No. 2140264-57-7)

Methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride (CAS No. 2140264-57-7) is a chiral morpholine derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its stereospecific (2R,3S) configuration, serves as a versatile intermediate in the development of bioactive molecules. Its morpholinecarboxylate backbone and methyl ester functionality make it a valuable building block for drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

The growing demand for enantiomerically pure compounds in the pharmaceutical industry has heightened interest in methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride. Researchers frequently search for "chiral morpholine derivatives," "CAS 2140264-57-7 applications," and "stereoselective synthesis" to explore its potential. Recent trends in green chemistry have also spurred investigations into sustainable synthetic routes for this compound, aligning with global efforts to reduce environmental impact.

From a structural perspective, the hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various reaction conditions. Its morpholine ring contributes to pharmacokinetic optimization, a feature often queried in searches like "morpholine in drug design" or "bioavailability enhancement strategies." These keywords reflect the compound's relevance in addressing modern challenges in medicinal chemistry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control of CAS 2140264-57-7, as purity is paramount for pharmaceutical intermediates. Industry professionals often seek "analytical methods for chiral compounds" or "spectroscopic characterization of morpholine derivatives," underscoring the need for rigorous standardization.

In summary, methyl (2R,3S)-2-methyl-3-morpholinecarboxylate hydrochloride represents a key scaffold in asymmetric synthesis, with its CAS 2140264-57-7 identifier frequently cited in patent literature and research publications. Its alignment with trends like precision medicine and catalysis innovation ensures its continued importance in scientific advancement.